Cas no 1784579-77-6 (2-Chloro-5-methylphenyl sulfamate)

• Product Name: 2-Chloro-5-methylphenyl sulfamate
• CAS No: 1784579-77-6
• MF: C₇H₈ClNO₃S
• MW: 221.661319732666
• CID: 6326050
• PubChem ID: 84130814
• Update Time: 2025-10-28

2-Chloro-5-methylphenyl sulfamate Chemical and Physical Properties

Names and Identifiers

• EN300-1990599
• 1784579-77-6
• 2-chloro-5-methylphenyl sulfamate
• 2-Chloro-5-methylphenyl sulfamate

• Inchi： 1S/C7H8ClNO3S/c1-5-2-3-6(8)7(4-5)12-13(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： IRDATDHFYALLAC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=CC=1OS(N)(=O)=O

Computed Properties

• Exact Mass: 220.9913420g/mol
• Monoisotopic Mass: 220.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-Chloro-5-methylphenyl sulfamate

2-Chloro-5-methylphenyl Sulfamate: A Comprehensive Overview

The compound with CAS No. 1784579-77-6, commonly referred to as 2-Chloro-5-methylphenyl sulfamate, is a significant molecule in the field of organic chemistry. This compound belongs to the class of sulfamate derivatives, which have gained considerable attention due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 2-Chloro-5-methylphenyl sulfamate consists of a phenyl ring substituted with a chlorine atom at the 2-position and a methyl group at the 5-position, with a sulfamate group (-SO2-NH2) attached to the phenyl ring.

Recent studies have highlighted the potential of sulfamate derivatives in various chemical reactions, particularly in the synthesis of bioactive compounds. The presence of the sulfamate group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for further research. For instance, researchers have explored the use of 2-Chloro-5-methylphenyl sulfamate in Suzuki coupling reactions, where it serves as a versatile building block for constructing complex aromatic systems.

In terms of physical properties, 2-Chloro-5-methylphenyl sulfamate exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various reaction conditions has been extensively studied, with findings indicating that it is resistant to hydrolysis under neutral conditions but can undergo cleavage under strong acidic or basic environments.

The synthesis of 2-Chloro-5-methylphenyl sulfamate typically involves a two-step process: first, the preparation of the corresponding phenol derivative, followed by its conversion into the sulfamate using thionyl chloride (SOCl2) or other suitable reagents. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

From a pharmacological perspective, sulfamate derivatives like 2-Chloro-5-methylphenyl sulfamate have shown promise as inhibitors of certain enzymes involved in metabolic pathways. For example, studies have demonstrated that this compound can modulate the activity of tyrosine kinases, which are key players in cancer progression. These findings underscore its potential as a lead compound for drug discovery efforts targeting oncological diseases.

In addition to its pharmacological applications, 2-Chloro-5-methylphenyl sulfamate has also been investigated for its role in polymer chemistry. Researchers have reported that this compound can act as a nucleating agent in polyolefin production, enhancing the mechanical properties of resulting materials. This dual functionality—combining chemical versatility with practical applications—positions it as an important molecule in both academic and industrial settings.

From an environmental standpoint, understanding the fate and behavior of sulfamate derivatives in natural systems is crucial for assessing their potential impact on ecosystems. Recent studies have focused on biodegradation pathways for compounds like 2-Chloro-5-methylphenyl sulfamate, revealing that they can undergo microbial transformation under aerobic conditions. These insights are vital for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 2-Chloro-5-methylphenyl sulfamate (CAS No. 1784579-77-6) stands out as a multifaceted compound with significant implications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application methodologies, continues to drive innovation in both research and industry. As ongoing studies unravel its full potential, this compound is poised to play an increasingly important role in shaping future developments in organic chemistry.